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Compound of Interest

Compound Name: Aranciamycin

Cat. No.: B8209599

Aranciamycin: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aranciamycin is a naturally occurring anthracycline antibiotic isolated from Streptomyces
species.[1] This document provides a detailed overview of its chemical structure,
physicochemical properties, and biological activities. It includes a summary of its discovery,
methods for its isolation and characterization, and an exploration of its potential as an
anticancer and antimicrobial agent. All quantitative data are presented in structured tables for
comparative analysis. Furthermore, this guide outlines detailed experimental protocols for key
biological assays and visualizes the proposed mechanisms of action through signaling pathway
and workflow diagrams.

Chemical Structure and Properties

Aranciamycin is a glycosidic anthracycline characterized by a tetracyclic aglycone linked to a
deoxy sugar moiety.

Chemical Structure

The chemical structure of Aranciamycin was elucidated through extensive spectroscopic
analysis, including UV-Vis, IR, NMR (*H, 3C, COSY, HSQC, HMBC), and mass spectrometry.
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[2][3] The core structure consists of a naphthacenequinone chromophore, which is
characteristic of the anthracycline class of compounds.

IUPAC Name: (2S,3S,4R)-4-[(2S,3R,4R,5R,6S)-4,5-dihydroxy-3-methoxy-6-methyloxan-2-
ylJoxy-2,5,7-trihydroxy-3-methoxy-2-methyl-3,4-dihydrotetracene-1,6,11-trione

CAS Number: 72389-06-1
Molecular Formula: C27H28012

Molecular Weight: 544.5 g/mol

Physicochemical Properties

A summary of the known physicochemical properties of Aranciamycin and its analogue
Aranciamycin A is presented in Table 1.

Table 1: Physicochemical Properties of Aranciamycin and Aranciamycin A

Property Aranciamycin Aranciamycin A Reference(s)
Appearance Orange-yellow solid Orange solid [41[5]

N Soluble in methanol, Soluble in methanol,
Solubility [5]

DMSO DMSO

UV-Vis Amax (nm) Not Reported 226, 260, 433 Not Reported
Purity Not Reported >95% by HPLC [5]
Long-term Storage Not Reported -20°C [5]

Isolation and Purification

Aranciamycin is a secondary metabolite produced by certain strains of Streptomyces, notably
Streptomyces echinatus.[4] The isolation and purification process is critical for obtaining a pure
compound for structural elucidation and biological testing.

Fermentation and Extraction Workflow
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The general workflow for the isolation and purification of Aranciamycin from a Streptomyces
culture is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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